Cas no 2114242-69-0 (1-(1-ethoxyethyl)cyclopropane-1-carbonitrile)

• Product Name: 1-(1-ethoxyethyl)cyclopropane-1-carbonitrile
• CAS No: 2114242-69-0
• MF: C₈H₁₃NO
• MW: 139.194922208786
• CID: 6195488
• PubChem ID: 165650118
• Update Time: 2025-06-15

1-(1-ethoxyethyl)cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(1-ethoxyethyl)cyclopropane-1-carbonitrile
• 2114242-69-0
• EN300-1999073

• Inchi： 1S/C8H13NO/c1-3-10-7(2)8(6-9)4-5-8/h7H,3-5H2,1-2H3
• InChI Key： OVCPJYMQDHJUBU-UHFFFAOYSA-N
• SMILES： O(CC)C(C)C1(C#N)CC1

Computed Properties

• Exact Mass: 139.099714038g/mol
• Monoisotopic Mass: 139.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 33Ų

Additional information on 1-(1-ethoxyethyl)cyclopropane-1-carbonitrile

Introduction to 1-(1-ethoxyethyl)cyclopropane-1-carbonitrile (CAS No. 2114242-69-0)

1-(1-ethoxyethyl)cyclopropane-1-carbonitrile (CAS No. 2114242-69-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural and functional properties. This compound belongs to the class of cyclopropanecarbonitriles, which are known for their versatile applications in synthetic chemistry and drug development. The presence of both an ethoxyethyl group and a nitrile functionality makes this molecule a promising candidate for further exploration in medicinal chemistry.

The structural framework of 1-(1-ethoxyethyl)cyclopropane-1-carbonitrile consists of a cyclopropane ring, which is a three-membered cyclic structure with high ring strain, making it highly reactive and adaptable for various chemical transformations. This ring strain can be exploited to facilitate the formation of new bonds, which is particularly useful in the synthesis of more complex molecules. The nitrile group (-CN) attached to the cyclopropane ring introduces polarity and reactivity, allowing for further functionalization through nucleophilic addition or substitution reactions.

The ethoxyethyl group (-OCH₂CH₂CH₃) attached to the nitrogen atom of the nitrile group adds another layer of complexity to the molecule. This side chain can influence the solubility, bioavailability, and metabolic stability of the compound, making it an important factor in drug design. The combination of these functional groups suggests that 1-(1-ethoxyethyl)cyclopropane-1-carbonitrile could serve as a valuable intermediate in the synthesis of novel pharmaceuticals or agrochemicals.

In recent years, there has been growing interest in cyclopropanecarbonitriles due to their potential applications in medicinal chemistry. These compounds have been explored as intermediates in the synthesis of various bioactive molecules, including kinase inhibitors, antiviral agents, and herbicides. The high reactivity of the cyclopropane ring allows for facile functionalization, making it an attractive scaffold for drug discovery efforts.

One of the most compelling aspects of 1-(1-ethoxyethyl)cyclopropane-1-carbonitrile is its potential as a building block for more complex molecules. The nitrile group can be hydrolyzed to form a carboxylic acid, or it can undergo reduction to yield an amine. Additionally, the ethoxyethyl group can be modified through various chemical reactions, such as ether cleavage or alkylation, to introduce different substituents and tailor the properties of the final product.

Recent studies have highlighted the importance of cyclopropanecarbonitriles in the development of novel therapeutics. For instance, researchers have demonstrated that derivatives of this class of compounds exhibit inhibitory activity against certain enzymes involved in cancer cell proliferation. The structural features of 1-(1-ethoxyethyl)cyclopropane-1-carbonitrile, particularly its ability to undergo multiple chemical transformations, make it a promising candidate for further investigation in this area.

The synthesis of 1-(1-ethoxyethyl)cyclopropane-1-carbonitrile typically involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated cyclopropanes or condensation reactions involving cyanoacetic esters. The choice of starting materials and reaction conditions can significantly impact the efficiency and scalability of the synthesis process.

In addition to its pharmaceutical applications, 1-(1-ethoxyethyl)cyclopropane-1-carbonitrile has potential uses in agrochemical research. Derivatives of this compound have been investigated as candidates for herbicides and fungicides due to their ability to interact with biological targets in plants. The structural diversity offered by this molecule allows for the design of compounds with tailored biological activities.

The chemical reactivity of 1-(1-ethoxyethyl)cyclopropane-1-carbonitrile also makes it a valuable tool in synthetic organic chemistry. It can be used as a precursor for more complex molecules through various transformations, including cross-coupling reactions, cyclization reactions, and metal-catalyzed additions. These reactions are fundamental to modern synthetic methodologies and are widely used in both academic research and industrial applications.

As research in medicinal chemistry continues to evolve, compounds like 1-(1-ethoxyethyl)cyclopropane-1-carbonitrile will play an increasingly important role in drug discovery and development. Their unique structural features and reactivity make them versatile tools for synthetic chemists and pharmacologists alike. By exploring new synthetic routes and investigating their biological activities, researchers can uncover novel therapeutic agents with significant potential benefits.